Cas no 1807061-55-7 (3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid)

• Product Name: 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid
• CAS No: 1807061-55-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5002366
• Update Time: 2025-06-12

3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-2-8(4-11(14)15)10(6-13)9(3-7)5-12/h2-3,13H,4,6H2,1H3,(H,14,15)
• InChI Key： LEKOBTNLAQXRDB-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=CC(C)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid

Comprehensive Overview of 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid (CAS No. 1807061-55-7): Properties, Applications, and Innovations

3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid (CAS No. 1807061-55-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a cyano group (-CN), a hydroxymethyl moiety (-CH₂OH), and a methyl-substituted phenylacetic acid backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₁NO₃, and precise arrangement of functional groups make it valuable for designing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity synthetic intermediates like 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid has surged, driven by advancements in small-molecule therapeutics and precision medicine. Researchers are exploring its potential in modulating enzyme activity or as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors and anti-inflammatory agents. The compound’s CAS No. 1807061-55-7 is frequently cited in patent literature, underscoring its relevance in proprietary formulations.

From a synthetic perspective, the cyano group in 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid offers reactivity for nucleophilic additions or reductions, while the hydroxymethyl functionality allows for further derivatization, such as esterification or etherification. These attributes align with the growing interest in green chemistry and atom-efficient synthesis, as industries seek sustainable methods to reduce waste and improve yield. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for end-users in regulated sectors.

The compound’s thermal stability and solubility profile (e.g., in polar aprotic solvents) make it suitable for high-throughput screening (HTS) platforms, a hotspot in modern drug discovery. Its compatibility with automated synthesis workflows further enhances its appeal to pharmaceutical companies investing in AI-driven molecular design. Notably, searches for "CAS 1807061-55-7 suppliers" and "3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid price" have increased, reflecting commercial interest.

Beyond pharmaceuticals, 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid is explored in agrochemical research, where its derivatives may act as plant growth regulators or pest-control agents. This aligns with global trends toward sustainable agriculture and reduced environmental impact. Additionally, its potential in functional materials, such as liquid crystals or polymer additives, is under investigation, leveraging its aromatic core and polar groups.

Quality control remains paramount for CAS No. 1807061-55-7, with stringent GMP and ISO standards applied during production. Suppliers often highlight batch-to-batch consistency and traceability, addressing concerns raised by regulatory bodies like the FDA and EMA. As the compound’s applications expand, collaborations between academia and industry are vital to unlocking its full potential while ensuring safety and scalability.

In summary, 3-Cyano-2-hydroxymethyl-5-methylphenylacetic acid (CAS No. 1807061-55-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from drug development to sustainable materials—underscore its importance in addressing contemporary scientific and industrial challenges. Future research will likely focus on optimizing synthetic routes and exploring novel applications, cementing its status as a cornerstone in advanced chemical synthesis.